Cas no 1807147-18-7 (4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1807147-18-7
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4803703
• Update Time: 2025-05-22

4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-5(2-15)6(9(12,13)14)3-16-7(4)8(10)11/h3,8H,2,15H2,1H3
• InChI Key： LNHQDXQDKVAHHZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(C)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS: 1807147-18-7)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS: 1807147-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the role of this compound as a building block in medicinal chemistry. Its structural features, including the aminomethyl and trifluoromethyl groups, make it a versatile intermediate for the design of targeted therapies. Researchers have successfully incorporated this moiety into larger pharmacophores, leading to the discovery of compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its potential in oncology research.

In addition to its applications in drug design, recent investigations have explored the pharmacokinetic and pharmacodynamic properties of 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine. Advanced in vitro and in vivo studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical development. Notably, its stability under physiological conditions and low toxicity in animal models have been highlighted as key advantages in recent reports.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with specific enzymes involved in inflammatory pathways. The results indicated potent inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drug development. Molecular docking simulations further elucidated the binding interactions, providing a structural basis for future optimization efforts.

Looking ahead, the continued exploration of 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine holds great promise for advancing both basic and applied research in chemical biology. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for drug discovery and development. Future studies are expected to focus on expanding its therapeutic applications, optimizing its synthetic routes, and evaluating its efficacy in more complex disease models.